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Abstract

Phenylsodium (CeHsNa) is a highly reactive organosodium compound that serves as a potent
nucleophile and a strong base in organic synthesis. This technical guide provides a
comprehensive overview of the molar mass and molecular formula of phenylsodium. It details
experimental protocols for its preparation and outlines key chemical reactions. While
phenylsodium is a valuable reagent in chemical synthesis, it should be noted that, based on
currently available public information, its biological activity and potential involvement in
signaling pathways have not been characterized.

Molecular Formula and Molar Mass

The chemical properties of phenylsodium are fundamentally defined by its molecular structure
and mass.

Molecular Formula

The molecular formula for phenylsodium is CeHsNa.[1][2] This indicates that each molecule is
composed of a phenyl group (CsHs) bonded to a sodium atom.

Molar Mass Calculation
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The molar mass of phenylsodium is calculated from the atomic masses of its constituent
elements: Carbon (C), Hydrogen (H), and Sodium (Na).

. Atomic Mass Total Mass
Element Symbol Quantity
(amu) (amu)
Carbon C 6 12.011 72.066
Hydrogen H 1 1.008 5.040
Sodium Na 1 22.990 22.990
Total 100.096

The calculated molar mass of phenylsodium is 100.096 g/mol .

Synthesis of Phenylsodium: Experimental Protocols

The synthesis of phenylsodium requires anhydrous conditions and an inert atmosphere due to
its high reactivity with water and oxygen. Several methods have been developed for its
preparation.

Reaction of Chlorobenzene with Sodium Metal

This is a common and effective method for the synthesis of phenylsodium.
Experimental Protocol:

o Apparatus Setup: A three-necked flask equipped with a mechanical stirrer, a dropping funnel,
and a reflux condenser is assembled. The entire apparatus is flame-dried and maintained
under a positive pressure of dry, inert gas (e.g., nitrogen or argon).

e Reagents:
o Sodium metal, finely dispersed (as a sand or powder).
o Anhydrous chlorobenzene.

o Anhydrous solvent (e.g., toluene or xylene).
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e Procedure: a. The sodium dispersion is added to the reaction flask containing the anhydrous

solvent. b. Chlorobenzene is added dropwise from the dropping funnel to the stirred

suspension of sodium at a controlled rate to maintain a gentle reflux. c. The reaction mixture

is typically stirred for several hours at room temperature or with gentle heating to ensure

complete reaction. d. The resulting suspension of phenylsodium can be used directly for

subsequent reactions.

Reaction Scheme:

CeHsCl + 2Na —» CeHsNa + NaCl
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Caption: Synthesis of phenylsodium from chlorobenzene and sodium.

Transmetalation from Diphenylmercury

Historically, one of the first syntheses of phenylsodium involved the reaction of

diphenylmercury with sodium metal.

Experimental Protocol:

o Apparatus Setup: Similar to the setup described in section 2.1.

¢ Reagents:

o Diphenylmercury ((CeHs)2HQg).
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o Sodium metal.

o Anhydrous solvent (e.g., benzene).

e Procedure: a. Diphenylmercury is dissolved in the anhydrous solvent in the reaction flask. b.
Sodium metal is added to the solution under an inert atmosphere. c. The reaction mixture is
stirred until the formation of phenylsodium is complete, indicated by the consumption of
sodium and the formation of a precipitate.

Reaction Scheme:

(CeHs)2Hg + 2Na — 2CesHsNa + Hg

Chemical Reactivity and Handling

Phenylsodium is a powerful nucleophile and a strong base. Its high reactivity necessitates
careful handling procedures.

¢ Reactions with Electrophiles: Phenylsodium readily reacts with a wide range of
electrophiles, including alkyl halides, carbonyl compounds, and epoxides, to form new
carbon-carbon bonds.

» Metalation Reactions: As a strong base, it can deprotonate weakly acidic hydrocarbons, such
as toluene, to form the corresponding organosodium compounds.

» Handling and Safety: Phenylsodium is pyrophoric and reacts violently with water. It must be
handled under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk techniques).
Appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety
glasses, and gloves, is mandatory.

Biological Activity and Signaling Pathways

A thorough review of the scientific literature indicates a lack of studies on the biological activity
of phenylsodium. There is no available information to suggest its involvement in any biological
signaling pathways or its application in drug development. Its extreme reactivity and instability
in protic or aerobic environments, such as those found in biological systems, likely preclude
any significant biological role. Researchers in drug development should be aware that while
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organometallic compounds are explored for various therapeutic applications, phenylsodium
itself has not been a subject of such investigations based on public records.

Conclusion

Phenylsodium is a well-established organosodium reagent with significant applications in
organic synthesis. Its molecular formula (CeHsNa) and molar mass (100.096 g/mol ) are
fundamental to its stoichiometry in chemical reactions. The synthesis of phenylsodium,
typically achieved through the reaction of a halobenzene with sodium metal, requires stringent
anhydrous and anaerobic conditions. While its chemical reactivity is well-documented, there is
a notable absence of research into its biological effects. Therefore, for professionals in drug
development and life sciences, phenylsodium should be considered solely as a reactive
chemical intermediate for synthesis rather than a compound with known biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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